Cas no 850568-21-7 (4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid)

• Product Name: 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid
• CAS No: 850568-21-7
• MF: C₁₃H₁₈BNO₃
• MW: 247.097923755646
• MDL: MFCD04115676
• CID: 716958
• PubChem ID: 44118527
• Update Time: 2025-06-08

4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(4-Methylpiperidine-1-carbonyl)phenyl)boronic acid
• 4-(4-Methylpiperidine-1-Carbonyl)Phenylboronic Acid
• 4-(4-Methyl-1-piperidinylcarbonyl)benzeneboronic acid
• [4-(4-METHYLPIPERIDINE-1-CARBONYL)]BENZENEBORONIC ACID
• [4-(4-methylpiperidine-1-carbonyl)phenyl]boronic acid
• Boronic acid,B-[4-[(4-methyl-1-piperidinyl)carbonyl]phenyl]-
• OR1194
• YPAMJFMJEPYVFW-UHFFFAOYSA-N
• AB20371
• X2408
• AS-55294
• CS-0175888
• N-METHYLPIPERIDINYL 4-BORONOBENZAMIDE
• (4-(4-Methylpiperidine-1-carbonyl)phenyl)boronicacid
• DTXSID30656857
• MFCD04115676
• H12012
• AKOS015842798
• 850568-21-7
• SCHEMBL1745470
• 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid

• MDL： MFCD04115676
• Inchi： 1S/C13H18BNO3/c1-10-6-8-15(9-7-10)13(16)11-2-4-12(5-3-11)14(17)18/h2-5,10,17-18H,6-9H2,1H3
• InChI Key： YPAMJFMJEPYVFW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 247.13800
• Monoisotopic Mass: 247.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 134-137
• Boiling Point: 454.9±47.0 °C at 760 mmHg
• Flash Point: 166.4±16.1 °C
• PSA: 60.77000
• LogP: 0.17640

4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid

Recent Advances in the Study of 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid (CAS: 850568-21-7)

The compound 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid (CAS: 850568-21-7) has emerged as a significant molecule in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of bioactive molecules and its role in various biochemical applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable aspects of 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid is its structural features, which combine a boronic acid moiety with a 4-methylpiperidine carbonyl group. This unique combination allows the compound to participate in diverse chemical reactions, including Suzuki-Miyaura cross-coupling, which is widely used in the synthesis of complex organic molecules. Recent research has demonstrated the efficiency of this compound in facilitating such reactions, leading to the development of novel drug candidates with improved pharmacokinetic properties.

In addition to its synthetic utility, 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid has shown promising biological activity. Studies have indicated that this compound can act as an inhibitor of certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Furthermore, its boronic acid group has been found to interact with specific protein targets, suggesting its applicability in targeted drug delivery systems.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled researchers to gain deeper insights into the molecular interactions of 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid. These studies have revealed its binding affinity for various biological targets, providing a foundation for the design of more effective therapeutic agents. Additionally, computational modeling has been employed to predict the compound's behavior in biological systems, further enhancing its potential in drug discovery.

Despite these promising findings, challenges remain in the development of 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its clinical potential. Ongoing research is focused on optimizing the compound's physicochemical properties through structural modifications and formulation strategies.

In conclusion, 4-(4-Methylpiperidine-1-carbonyl)phenylboronic acid (CAS: 850568-21-7) represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a subject of continued interest in the scientific community. Future research efforts should aim to explore its full potential in drug development and other biomedical applications, while addressing the current limitations to pave the way for clinical translation.